molecular formula C7H7FIN B8447386 4-(1-Fluoroethyl)-2-iodopyridine

4-(1-Fluoroethyl)-2-iodopyridine

Cat. No. B8447386
M. Wt: 251.04 g/mol
InChI Key: CWQQIRAHDILEEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Fluoroethyl)-2-iodopyridine is a useful research compound. Its molecular formula is C7H7FIN and its molecular weight is 251.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1-Fluoroethyl)-2-iodopyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1-Fluoroethyl)-2-iodopyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H7FIN

Molecular Weight

251.04 g/mol

IUPAC Name

4-(1-fluoroethyl)-2-iodopyridine

InChI

InChI=1S/C7H7FIN/c1-5(8)6-2-3-10-7(9)4-6/h2-5H,1H3

InChI Key

CWQQIRAHDILEEW-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC(=NC=C1)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-4-(1-fluoroethyl)pyridine (70 g, 439 mmol, 1.00 equiv), NaI (661 g, 4.41 mol, 10.00 equiv), ACN (700 mL) and acetyl chloride (56 g, 713 mmol, 1.60 equiv) were combined in a 2000-mL 4-necked round-bottom flask. The resulting solution was stirred overnight at 80° C. in an oil bath and then cooled to r.t, diluted with ice aqueous saturated sodium carbonate (500 mL) and extracted with dichloromethane (3×500 mL). The combined organic layer was washed with NaS2O3 (10%, 3×300 mL) and the aqueous phase was extracted with dichloromethane (2×200 mL). The combined organic layer was washed with brine (2×500 mL), dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was purified by column chromatography on silica gel column (1:10 ethyl acetate/petroleum ether) to afford 4-(1-fluoroethyl)-2-iodopyridine as yellow oil.
Quantity
70 g
Type
reactant
Reaction Step One
Name
Quantity
661 g
Type
reactant
Reaction Step One
Quantity
56 g
Type
reactant
Reaction Step One
Name
Quantity
700 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
500 mL
Type
solvent
Reaction Step Two

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